SKLB477

• CAS No.: 1370256-78-2
• Product Name: SKLB477
• Molecular Formula: C25H27N7O3S2
• Molecular Weight: 537.66
• IUPAC Name: 1-(4-methylphenyl)-3-[5-[7-(3-morpholin-4-ylpropoxy)quinazolin-4-yl]sulfanyl-1,3,4-thiadiazol-2-yl]urea
• Standard InChI: InChI=1S/C25H27N7O3S2/c1-17-3-5-18(6-4-17)28-23(33)29-24-30-31-25(37-24)36-22-20-8-7-19(15-21(20)26-16-27-22)35-12-2-9-32-10-13-34-14-11-32/h3-8,15-16H,2,9-14H2,1H3,(H2,28,29,30,33)
• Standard InChIKey: LKXFSTAQMOENSC-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)NC(=O)NC2=NN=C(S2)SC3=NC=NC4=C3C=CC(=C4)OCCCN5CCOCC5
• Appearance: Solid powder
• Description: SKLB4771, also known as FLT3-IN-1, is a potent and selective FLT3 inhibitor potentially for the treatment of cutaneous inflammation and psoriasis-like symptoms of disease. Mechanistic studies indicated that SKLB4771 treatment significantly decreased the number and activation of pDCs and mDCs in vitro and in vivo, and subsequent T-cell cascade reactions mediated by Th1/Th17 pathways.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: SKLB4771; SKLB-4771; SKLB 4771. FLT3-IN-1; FLT3-IN1; FLT3-IN 1.
• Reference: 1: Yan HX, Li WW, Zhang Y, Wei XW, Fu LX, Shen GB, Yin T, Li XY, Shi HS, Wan Y,
• PubChem Compound: 57412684
• Last Modified: Dec 23 2021